2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C21H18N6O3S/c28-18-12-15(23-20(30)24-18)11-17-25-26-21(27(17)16-9-5-2-6-10-16)31-13-19(29)22-14-7-3-1-4-8-14/h1-10,12H,11,13H2,(H,22,29)(H2,23,24,28,30)
• InChI Key: UWUYPSZQXAQZER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18N6O3S
• Molecular Weight: 434.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, containing multiple functional groups including a 2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl group, a phenyl group, a 1,2,4-triazol-3-yl group, a thio group, and a phenylacetamide group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 402.43. It is recommended to be stored at a temperature of 28 C.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

Research on novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has shown promising anti-inflammatory and analgesic activities. These compounds have been synthesized and evaluated for their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory properties, showing significant potential as therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Applications

Derivatives of [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones have been synthesized and evaluated for their antimicrobial activities. These compounds exhibit mild to significant antimicrobial activities, making them potential candidates for further development into antimicrobial agents (Gomha et al., 2018).

Anticancer and Antitubercular Activities

Several studies have focused on the synthesis and evaluation of thiazole, pyrimidine, and triazole derivatives for their anticancer and antitubercular activities. For example, tetrahydropyrimidine–isatin hybrids have been investigated for their potential as antitubercular and antimalarial agents, highlighting the versatility of these chemical frameworks in targeting various diseases (Akhaja & Raval, 2012).

Antioxidant Properties

The synthesis and biological evaluation of thiazole derivatives have also revealed their potential antioxidant properties. This research opens up possibilities for the development of new antioxidant agents that could be beneficial in combating oxidative stress-related diseases (Hossan, 2020).